Cas no 478080-30-7 (ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate)

• Product Name: ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate
• CAS No: 478080-30-7
• CID: 4653690
• Update Time: 2025-05-22

ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate

Additional information on ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate

Comprehensive Guide to Ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate (CAS 478080-30-7): Properties, Applications, and Market Insights

Ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate (CAS 478080-30-7) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This cyano-substituted dihydropyridine derivative has gained attention due to its unique structural features and versatile applications. With the growing interest in heterocyclic compounds for drug discovery, this molecule presents exciting opportunities for researchers exploring novel bioactive molecules.

The compound features a 1,2-dihydropyridine core with a phenyl group at the 4-position and an ester functionality at the 1-position. The presence of both cyano and carbonyl groups makes it particularly interesting for medicinal chemistry applications. Recent studies suggest that similar dihydropyridine derivatives show promise in addressing current challenges in drug development, particularly in the areas of enzyme inhibition and receptor modulation.

In pharmaceutical research, ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate serves as a valuable building block for the synthesis of more complex molecules. Its electron-withdrawing groups make it particularly suitable for nucleophilic substitution reactions, while the dihydropyridine ring offers opportunities for further functionalization. Researchers are exploring its potential in developing compounds with improved bioavailability and target specificity.

The synthesis of CAS 478080-30-7 typically involves multicomponent reactions that are efficient and atom-economical. Recent advances in green chemistry have led to improved synthetic routes with higher yields and reduced environmental impact. These developments align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Market analysis indicates increasing interest in specialty chemicals like ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate, particularly from contract research organizations and academic institutions. The compound's versatility makes it valuable for high-throughput screening programs and structure-activity relationship studies. Current research trends focus on its potential applications in developing small molecule therapeutics for various indications.

Quality control of 478080-30-7 involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations typically suggest protection from moisture and light, with optimal conditions at 2-8°C for long-term stability.

Recent patent literature reveals growing intellectual property activity around dihydropyridine-based compounds, highlighting their commercial potential. While ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate itself may not be patented, its derivatives are increasingly protected for various therapeutic applications. This trend reflects the compound's importance in contemporary drug discovery pipelines.

From a regulatory perspective, CAS 478080-30-7 is not currently classified as hazardous under major chemical safety regulations. However, standard laboratory precautions should be followed when handling this compound, including the use of appropriate personal protective equipment. Material safety data sheets provide detailed handling instructions for researchers working with this material.

The future outlook for ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate appears promising, with potential applications extending beyond pharmaceuticals. Researchers are investigating its use in material science and catalysis, where its unique electronic properties could offer advantages. As synthetic methodologies continue to advance, we anticipate broader adoption of this compound across multiple scientific disciplines.

For researchers seeking alternatives or related compounds, several structural analogs of 478080-30-7 are commercially available. These include variations with different ester groups or substituted phenyl rings, allowing for structure-activity studies. The compound's modular structure makes it particularly amenable to medicinal chemistry optimization programs.

In conclusion, ethyl 2-(3-cyano-2-oxo-4-phenyl-1,2-dihydropyridin-1-yl)acetate represents an important chemical building block with diverse applications in modern research. Its combination of reactivity and structural features makes it valuable for both academic and industrial research programs. As the demand for innovative small molecule scaffolds grows, compounds like CAS 478080-30-7 will likely play an increasingly important role in scientific discovery.